2-Amino-5-[2-(2,4-difluorophenyl)diazenyl]-4,6-pyrimidinediol

• IUPAC Name: 2-amino-5-[(2,4-difluorophenyl)diazenyl]-4-hydroxy-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H7F2N5O2/c11-4-1-2-6(5(12)3-4)16-17-7-8(18)14-10(13)15-9(7)19/h1-3H,(H4,13,14,15,18,19)
• InChI Key: FMZMGLRALJAFFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)N=NC2=C(N=C(NC2=O)N)O
• Molecular Formula: C10H7F2N5O2
• DSSTOX Substance ID: DTXSID101150835
• Molecular Weight: 267.19 g/mol
• CAS RN: 339016-26-1

Description

2-Amino-5-[2-(2,4-difluorophenyl)diazenyl]-4,6-pyrimidinediol, also known as 2-Amino-5-difluorophenyl-4,6-pyrimidinediol, is a heterocyclic compound with a wide range of applications in scientific research. It is a versatile chemical with a broad range of properties that make it a useful reagent for a variety of experiments.

Scientific Research Applications

• Synthesis and Structural Analysis : The synthesis of similar compounds, such as 2-((2-amino-4,6-dimethylpyrimidine-5yl)diazenyl)benzoic acid, has been achieved through diazotization and coupling processes. These compounds have been characterized using spectroscopic measurements and thermal analysis techniques. The DNA cleavage activity of these compounds has been evaluated, showing no disruptive effects on DNA structure (Atay et al., 2018).

• Antiviral and Antifungal Activity : Derivatives of pyrimidine, synthesized via Suzuki cross-coupling reactions, have been evaluated for their antiviral activity against HIV-1 and HIV-2. Some compounds showed moderate kinesin Eg5 inhibition, an important target in cancer therapy (Al-Masoudi et al., 2014).

• Supramolecular Chemistry : Pyrimidine derivatives have been investigated as suitable ligands for co-crystallization, forming 2D and 3D networks through extensive hydrogen-bonding interactions. These findings have implications in the field of supramolecular chemistry (Fonari et al., 2004).

• Biological Activity : Various pyrimidine derivatives have been synthesized and tested for their antibacterial and antifungal activities. Some derivatives containing a nitro group in their molecular structure exhibited significant activity against bacterial and fungal strains (Pandhurnekar et al., 2013).

• Anticancer Agents : Novel pyrimidine derivatives have been synthesized with anticancer potential. These compounds were evaluated against human tumor cell lines, with some showing promising GI50 values. Docking studies indicated good binding in the active site of thymidylate synthase enzyme, an important target in cancer therapy (Tiwari et al., 2016).